Isodesmosine chloride
Overview
Description
Isodesmosine is a lysine derivative found in elastin . It is an isomeric pyridinium-based amino acid resulting from the condensation of four lysine residues between elastin proteins by lysyl-oxidase . These special cross-links are only found in mature elastin in mammals .
Synthesis Analysis
An isotope-dilution LC-MS/MS method was established using a chemically synthesized isotopically labeled internal standard, isodesmosine- 13 C 3, 15 N 1 . This method was used to determine concentrations of desmosine and isodesmosine in plasma of acute cerebral stroke patients and healthy controls .
Molecular Structure Analysis
Desmosine and isodesmosine are cross-linked pyridinium-based amino acids that exist only in the extracellular matrix protein elastin . They are used as biomarkers for various pathological conditions associated with elastin degradation .
Chemical Reactions Analysis
Desmosine and isodesmosine are crosslinked pyridinium-based amino acids that exist only in the extracellular matrix protein elastin . The precise measurement of desmosine and isodesmosine is technically challenging . Recent analyses of desmosine and isodesmosine have been developed using liquid chromatography-mass spectrometry (LC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) .
Physical And Chemical Properties Analysis
Isodesmosine chloride has a molecular formula of C24H40ClN5O8 and a molecular weight of 562.06 . It is found in elastin peptide A at approximately 2860 mg/kg and in elastin peptide B at approximately 1690 mg/kg .
Scientific Research Applications
Biomarkers for Acute Cerebral Stroke
Isodesmosine and desmosine, the elastin crosslinkers, have been identified as potential biomarkers for evaluating the extent of vascular injury after acute cerebral stroke . An isotope-dilution LC-MS/MS method was established using chemically synthesized isotopically labeled internal standard, isodesmosine-13C3, 15N1 . The concentration of desmosines was found to be markedly higher in plasma from acute stroke patients compared with healthy controls .
Biomarkers for Chronic Obstructive Pulmonary Disease (COPD)
Desmosine and isodesmosine can be used as biomarkers to gauge the severity of Chronic Obstructive Pulmonary Disease (COPD) . Patients with exacerbated COPD exhibit higher urinary and blood desmosine levels than healthy controls .
Quantification in Skipjack Tuna Elastin
Isodesmosine and desmosine have been quantified in skipjack tuna “Katsuo” elastin . An isotope dilution liquid chromatography tandem mass spectrometry (LC–MS/MS) method was applied for the samples of elastin-containing products in tablet, drink, jelly, and capsule forms . This work contributes to its application in the agro-food industry .
Future Directions
Desmosine and isodesmosine can be used as biomarkers to gauge the severity of COPD . Recent advances in detection techniques, including liquid chromatography tandem mass spectrometry and high-performance capillary electrophoresis with laser-induced fluorescence, will help understand whether desmosine and isodesmosine are potentially useful in monitoring therapeutic intervention in COPD .
properties
IUPAC Name |
(2S)-2-amino-6-[2-[(4S)-4-amino-4-carboxybutyl]-3,5-bis[(3S)-3-amino-3-carboxypropyl]pyridin-1-ium-1-yl]hexanoic acid;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H39N5O8.ClH/c25-16(21(30)31)4-1-2-11-29-13-14(7-9-18(27)23(34)35)12-15(8-10-19(28)24(36)37)20(29)6-3-5-17(26)22(32)33;/h12-13,16-19H,1-11,25-28H2,(H3-,30,31,32,33,34,35,36,37);1H/t16-,17-,18-,19-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPBMCXWKTFGHKA-CHZBJCAMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=[N+](C(=C1CCC(C(=O)O)N)CCCC(C(=O)O)N)CCCCC(C(=O)O)N)CCC(C(=O)O)N.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=[N+](C(=C1CC[C@@H](C(=O)O)N)CCC[C@@H](C(=O)O)N)CCCC[C@@H](C(=O)O)N)CC[C@@H](C(=O)O)N.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H40ClN5O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10746649 |
Source
|
| Record name | 6-{2-[(4S)-4-Amino-4-carboxybutyl]-3,5-bis[(3S)-3-amino-3-carboxypropyl]pyridin-1-ium-1-yl}-L-norleucine chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10746649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
562.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isodesmosine chloride | |
CAS RN |
10059-18-4 |
Source
|
| Record name | 6-{2-[(4S)-4-Amino-4-carboxybutyl]-3,5-bis[(3S)-3-amino-3-carboxypropyl]pyridin-1-ium-1-yl}-L-norleucine chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10746649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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